molecular formula C20H44O8P2Zn B12645910 Zinc tetrapentyl bis(phosphate) CAS No. 94275-95-3

Zinc tetrapentyl bis(phosphate)

Cat. No.: B12645910
CAS No.: 94275-95-3
M. Wt: 539.9 g/mol
InChI Key: SVKIOBNRWWEVBU-UHFFFAOYSA-L
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Description

Zinc tetrapentyl bis(phosphate) is a chemical compound with the molecular formula C10H23O4P.1/2Zn.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of zinc tetrapentyl bis(phosphate) typically involves the reaction of zinc nitrate (Zn(NO3)2.6H2O) with diammonium hydrogen phosphate ((NH4)2HPO4) under controlled conditions. The reaction is carried out in the presence of a solvent, such as water or ethanol, and requires careful control of temperature and pH to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of zinc tetrapentyl bis(phosphate) follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The product is then purified through filtration, washing, and drying processes to obtain the final compound in its desired form .

Chemical Reactions Analysis

Types of Reactions: Zinc tetrapentyl bis(phosphate) undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Mechanism of Action

The mechanism of action of zinc tetrapentyl bis(phosphate) involves its interaction with biological molecules and cellular structures. The compound can disrupt bacterial cell walls, leading to cell death. It also interacts with enzymes and proteins, inhibiting their activity and preventing bacterial growth. The molecular targets include bacterial cell wall components and essential enzymes involved in cellular metabolism .

Comparison with Similar Compounds

Uniqueness: Zinc tetrapentyl bis(phosphate) stands out due to its unique combination of zinc and phosphate groups, which confer specific chemical reactivity and biological activity. Its ability to form stable complexes and its antibacterial properties make it particularly valuable in medical and industrial applications .

Properties

CAS No.

94275-95-3

Molecular Formula

C20H44O8P2Zn

Molecular Weight

539.9 g/mol

IUPAC Name

zinc;dipentyl phosphate

InChI

InChI=1S/2C10H23O4P.Zn/c2*1-3-5-7-9-13-15(11,12)14-10-8-6-4-2;/h2*3-10H2,1-2H3,(H,11,12);/q;;+2/p-2

InChI Key

SVKIOBNRWWEVBU-UHFFFAOYSA-L

Canonical SMILES

CCCCCOP(=O)([O-])OCCCCC.CCCCCOP(=O)([O-])OCCCCC.[Zn+2]

Origin of Product

United States

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